
safety and handling precautions for 2,3,6-
Trifluorobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,6-Trifluorobenzonitrile

Cat. No.: B163352 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,3,6-Trifluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,6-
Trifluorobenzonitrile (CAS No. 136514-17-5), a key intermediate in various chemical

syntheses. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification
2,3,6-Trifluorobenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Signal Word: Warning[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3,6-Trifluorobenzonitrile is

provided below.

Property Value

Molecular Formula F₃C₆H₂CN[2][3]

Molecular Weight 157.09 g/mol [2][3]

Form Liquid[2][3]

Density 1.359 g/mL at 25 °C[2][3]

Flash Point 79 °C (174.2 °F) - closed cup[2][3]

Refractive Index n20/D 1.4706[2][3]

Handling and Storage
Precautions for Safe Handling:

Avoid all personal contact, including inhalation of vapors or mist.[4][5]
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Use in a well-ventilated area.[5][6]

Wear protective clothing, gloves, and eye/face protection.[5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5][6]

Store locked up.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Containers should be regularly inspected for leaks.[5]

Exposure Controls and Personal Protective
Equipment
To minimize exposure, the following personal protective equipment (PPE) should be used.
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Protection Type Recommendations

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4][7]

Skin Protection

Wear chemical-resistant gloves (e.g., PVC) and

protective clothing to prevent skin exposure.[4]

[5][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A type

ABEK (EN14387) respirator filter is

recommended.[2][6] In situations with a risk of

overexposure, a supplied-air respirator or a self-

contained breathing apparatus (SCBA) may be

necessary.[5]

General Hygiene

Have a safety shower and eye wash station

readily available.[4] Launder contaminated

clothing before reuse.[5][6]

First-Aid Measures
The following first-aid measures should be taken in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1][4][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Consult a physician.[1][4][6]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Immediately

consult a physician.[1][4][6] If present, remove

contact lenses after the initial rinsing.[5][6]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][4]

[6]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][4]

Specific Hazards Arising from the Chemical:

Under fire conditions, it may emit toxic fumes, including nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[4][6]

Special Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent

contact with skin and eyes.[1][4][6]

Accidental Release Measures
Personal Precautions, Protective Equipment, and Emergency Procedures:
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Use personal protective equipment.[1]

Ensure adequate ventilation.

Evacuate personnel to safe areas.[1]

Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.

Do not let the product enter drains; discharge into the environment must be avoided.[1]

Methods and Materials for Containment and Cleaning Up:

For minor spills, absorb with an inert material (e.g., sand, silica gel, universal binder) and

place in a suitable, closed container for disposal.[6]

For major spills, contain the spill with sand, earth, or vermiculite.[5] Collect the recoverable

product into labeled containers.[5] After clean-up, decontaminate and launder all protective

clothing and equipment before storing and re-using.[5]

Disposal Considerations
Dispose of this chemical and its container at a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1] Do not contaminate water, foodstuffs, or feed

by storage or disposal. Do not discharge into sewer systems.[1] Contaminated packaging

should be triple-rinsed and offered for recycling or reconditioning.[1]

Transport Information
2,3,6-Trifluorobenzonitrile is regulated for transport.
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Regulation UN Number
Proper
Shipping
Name

Transport
Hazard Class

Packing Group

ADR/RID UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 III

IMDG UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 III

IATA UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 III

Experimental Protocols
Detailed experimental protocols involving 2,3,6-Trifluorobenzonitrile should be designed and

conducted in strict accordance with the safety precautions outlined in this guide and any

additional institutional or regulatory requirements. All work should be performed in a well-

ventilated chemical fume hood. A thorough risk assessment should be completed before

beginning any new experimental procedure.

Mandatory Visualizations
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Handling 2,3,6-Trifluorobenzonitrile

Conduct Risk Assessment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in Well-Ventilated Area
(Fume Hood)

Safe Handling Practices

Accidental Spill?

No

Personal Exposure?

Proper Storage

No

Follow Spill
Cleanup Protocol

Yes

Administer First Aid
& Seek Medical Attention

Yes

Dispose of Waste Properly

No

Procedure Complete

Click to download full resolution via product page

Caption: Safety workflow for handling 2,3,6-Trifluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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